Cas no 2172532-34-0 (4-(4-bromo-2-fluorophenyl)oxolan-2-one)

4-(4-Bromo-2-fluorophenyl)oxolan-2-one is a brominated and fluorinated heterocyclic compound featuring an oxolan-2-one (γ-butyrolactone) scaffold substituted with a 4-bromo-2-fluorophenyl group. This structure offers versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The lactone moiety provides a handle for ring-opening transformations, enabling access to diverse derivatives. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for targeted synthesis. Suitable for research applications requiring precise molecular modifications.
4-(4-bromo-2-fluorophenyl)oxolan-2-one structure
2172532-34-0 structure
Product Name:4-(4-bromo-2-fluorophenyl)oxolan-2-one
CAS No:2172532-34-0
MF:C10H8BrFO2
MW:259.071725845337
CID:6318061
PubChem ID:165597777
Update Time:2025-10-30

4-(4-bromo-2-fluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-2-fluorophenyl)oxolan-2-one
    • 2172532-34-0
    • EN300-1652870
    • Inchi: 1S/C10H8BrFO2/c11-7-1-2-8(9(12)4-7)6-3-10(13)14-5-6/h1-2,4,6H,3,5H2
    • InChI Key: YKUKLJBNSBJTHO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C1COC(C1)=O

Computed Properties

  • Exact Mass: 257.96917g/mol
  • Monoisotopic Mass: 257.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

4-(4-bromo-2-fluorophenyl)oxolan-2-one Pricemore >>

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Additional information on 4-(4-bromo-2-fluorophenyl)oxolan-2-one

4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One: A Comprehensive Overview

4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One, also known by its CAS number NO2172532-34-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and a fluorine atom on a phenyl ring, attached to an oxolane (tetrahydrofuran) ring system. The presence of these halogens imparts distinctive electronic and physical properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield of the compound. Researchers have also explored the use of microwave-assisted synthesis, which has proven to accelerate reaction times while maintaining product purity.

In terms of applications, 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One has shown promise in the development of novel pharmaceuticals. Its bromine and fluorine substituents contribute to its bioactivity, making it a potential candidate for drug design targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, highlighting its potential as a lead compound for therapeutic interventions.

Beyond pharmacology, this compound has also found utility in materials science. Its structural versatility allows for integration into polymer systems, where it can serve as a building block for advanced materials with tailored properties. Recent research has focused on its role in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or light. These materials hold potential applications in sensors, drug delivery systems, and adaptive textiles.

The electronic properties of 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One have also been leveraged in optoelectronic devices. Its ability to emit fluorescence under specific conditions makes it a candidate for use in light-emitting diodes (LEDs) and other display technologies. Researchers have reported enhanced emission efficiency when the compound is incorporated into organic semiconductor layers, suggesting its potential for next-generation lighting solutions.

In conclusion, 4-(4-Bromo-2-Fluorophenyl)Oxolan-2-One is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical frontiers.

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